N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C19H14ClN3O3S/c1-10-13(20)5-6-14-17(10)21-19(27-14)22-18(26)11-3-2-4-12(9-11)23-15(24)7-8-16(23)25/h2-6,9H,7-8H2,1H3,(H,21,22,26)
• InChI Key: XYZXRVZEGWPVLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O)Cl
• Molecular Formula: C19H14ClN3O3S
• Molecular Weight: 399.9 g/mol

Description

This compound is a benzamide derivative, which is a class of compounds containing a carboxamido substituent attached to a benzene ring. It also contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen in the ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzamide through a reaction of an amine with a carboxylic acid or its derivatives. The thiazole ring could be formed through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide and thiazole functional groups. The chlorine and methyl substituents on the thiazole ring would likely have a significant effect on the compound’s chemical properties.

Chemical Reactions Analysis

As a benzamide derivative, this compound could undergo reactions typical of amides, such as hydrolysis. The thiazole ring might also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, it might exhibit the typical properties of amides, such as the ability to form hydrogen bonds.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Development

Research in the field of chemical synthesis often focuses on the creation of novel compounds with potential therapeutic applications. For instance, compounds with benzodifuran, thiazolopyrimidines, and oxadiazepines structures have been synthesized from related chemical precursors, demonstrating anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020). These processes highlight the utility of complex heterocyclic compounds in medicinal chemistry, suggesting potential areas of application for N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide in drug synthesis and development.

Anticancer Activity

The design and synthesis of compounds with specific heterocyclic backbones, such as thiazol-2-yl and oxadiazol-2-yl groups, have shown significant anticancer activity against various cancer cell lines (Ravinaik et al., 2021). This indicates that derivatives of benzothiazole, such as N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide, could be explored for their anticancer properties, leveraging the structural activity relationships to optimize therapeutic efficacy.

Antimicrobial Activity

The development of novel antimicrobial agents is critical in addressing the challenge of antimicrobial resistance. Compounds bearing the benzothiazol moiety have been synthesized and evaluated for their antimicrobial properties, showing promising activity against resistant strains of bacteria and fungi (Anuse et al., 2019). This suggests that N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide could have potential applications in the development of new antimicrobial agents, particularly if structural modifications enhance its activity against pathogenic microorganisms.

Safety and Hazards

Again, without specific information, it’s hard to predict the safety and hazards associated with this compound. Standard safety procedures should be followed when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it shows biological activity.